Cas no 1896834-93-7 (1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol
• CAS No: 1896834-93-7
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5982151
• PubChem ID: 117284876
• Update Time: 2025-05-20

1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol
• 1896834-93-7
• EN300-1756847
• 1-{[2-(methylsulfanyl)phenyl]methyl}cyclopropan-1-ol

• Inchi： 1S/C11H14OS/c1-13-10-5-3-2-4-9(10)8-11(12)6-7-11/h2-5,12H,6-8H2,1H3
• InChI Key： OBSYBFQQNRDSRG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CC1(CC1)O

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol

1-{2-(Methylsulfanyl)phenylmethyl}cyclopropan-1-ol: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol (CAS No. 1896834-93-7) stands out as a fascinating molecule with a unique structure and potential applications. This compound, often referred to by its CAS number, has garnered attention due to its distinctive cyclopropane ring and the presence of a methylsulfanyl group attached to a phenylmethyl moiety. Recent studies have shed light on its synthesis, properties, and potential uses in various fields.

The cyclopropane ring in this compound is a key structural feature that contributes to its reactivity and stability. Cyclopropane derivatives are known for their strained ring systems, which can lead to interesting chemical behaviors. In this case, the cyclopropane is substituted with a hydroxyl group (-OH), making it a cyclopropanol derivative. The hydroxyl group introduces polarity and can participate in hydrogen bonding, which is significant in determining the compound's solubility and reactivity.

Attached to the cyclopropane ring is a phenylmethyl group, which further extends the molecule's complexity. The phenyl group is aromatic, providing stability through resonance, while the methylsulfanyl (-SMe) substituent adds a sulfur-containing functionality. The methylsulfanyl group is known for its ability to act as an electron-donating substituent, influencing the electronic properties of the aromatic ring and potentially enhancing reactivity in certain reactions.

Recent research has focused on the synthesis of 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol using various methodologies. One notable approach involves the coupling of a cyclopropanol derivative with an aryl methyl sulfide under specific conditions. This reaction highlights the importance of controlling reaction conditions to achieve high yields and purity. The use of transition metal catalysts, such as palladium complexes, has been explored to facilitate these transformations efficiently.

The physical and chemical properties of this compound have also been extensively studied. Its melting point, boiling point, and solubility in various solvents are critical parameters that influence its application potential. For instance, its solubility in polar solvents like water and ethanol suggests that it may be suitable for use in aqueous environments or formulations requiring high solubility.

Biological studies have revealed intriguing insights into the compound's activity. Preliminary assays indicate that 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol exhibits moderate anti-inflammatory properties, making it a candidate for further exploration in drug development. Additionally, its ability to interact with certain enzymes or receptors suggests potential applications in therapeutic agents targeting specific biological pathways.

In terms of applications, this compound holds promise in several areas. Its unique structure makes it a valuable building block for synthesizing more complex molecules with diverse functionalities. For example, it can serve as an intermediate in the synthesis of pharmaceutical agents or agrochemicals where cyclopropane moieties are desired.

The environmental impact of 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol is another area of interest. Studies on its biodegradation and toxicity are essential to ensure its safe use and disposal. Preliminary data suggest that it undergoes microbial degradation under aerobic conditions, which is favorable for reducing environmental hazards associated with its production and use.

In conclusion, 1-{2-(methylsulfanyl)phenylmethyl}cyclopropan-1-ol (CAS No. 1896834-93-7) is a versatile compound with a rich structural complexity and diverse potential applications. Ongoing research continues to uncover new aspects of its chemistry, biology, and utility, positioning it as an important molecule in contemporary organic chemistry.